Cas no 306978-32-5 (3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine
• CAS No: 306978-32-5
• MF: C₁₁H₆ClF₆N₃O
• MW: 345.628262042999
• CID: 5702886
• PubChem ID: 2768929
• Update Time: 2025-10-30

3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS005080179
• MLS000695050
• 3-chloro-2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]oxy-5-(trifluoromethyl)pyridine
• 3-chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine
• HMS2647P16
• CHEMBL1563275
• SMR000334685
• 12J-001
• 306978-32-5
• 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine

• Inchi： 1S/C11H6ClF6N3O/c1-21-7(11(16,17)18)3-8(20-21)22-9-6(12)2-5(4-19-9)10(13,14)15/h2-4H,1H3
• InChI Key： HUAPDEBXQOIQEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=C(C(F)(F)F)N(C)N=1

Computed Properties

• Exact Mass: 345.0103585g/mol
• Monoisotopic Mass: 345.0103585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 306978-32-5)

3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine (CAS No. 306978-32-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features, including multiple chloro and trifluoromethyl substituents, which contribute to its chemical stability and reactivity. The compound's structure is particularly noteworthy for its potential applications in the development of novel pharmaceuticals and agricultural products.

The molecular formula of 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine is C₁₄H₉ClF₆N₂O, with a molecular weight of approximately 379.67 g/mol. The presence of the pyridine ring, along with the pyrazole and trifluoromethyl groups, imparts this compound with a high degree of functional versatility. These structural elements are known to influence the compound's pharmacological properties, such as its ability to interact with specific biological targets and its metabolic stability.

In recent years, there has been a surge in research focused on the synthesis and biological evaluation of compounds similar to 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule for the development of new antiviral agents. The research team found that the compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential in addressing emerging viral threats.

Beyond its antiviral properties, 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine has also been explored for its pesticidal applications. A study published in Pesticide Biochemistry and Physiology demonstrated that the compound possesses potent insecticidal activity against a range of economically important pests. The researchers attributed this activity to the compound's ability to disrupt key physiological processes in insects, such as neural transmission and energy metabolism.

The synthesis of 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the key intermediates, such as 1-methyl-5-(trifluoromethyl)-1H-pyrazole and 2-chloro-5-trifluoromethylpyridine. These intermediates are then coupled through an appropriate coupling reaction, often involving a transition metal catalyst, to form the final product. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluoromethyl)pyridine have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and formulations.

In terms of safety and environmental impact, studies have shown that 3-Chloro-2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]oxy}-5-(trifluorometh yl)pyridine exhibits low toxicity to non-target organisms when used at recommended concentrations. However, it is important to follow standard safety guidelines during handling and disposal to minimize any potential risks.

The future prospects for 3-Chloro-2-{[1-methyl-5-(trifluorometh yl)-1H-pyrazol - 3 - yl ] oxy } - 5 - ( trif luoro methyl ) pyri dine are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery and crop protection. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in understanding and utilizing this versatile compound.